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Compound of Interest

Compound Name: AMG-151

Cat. No.: B1665974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG-151, also known as ARRY-403, is a potent, allosteric activator of the enzyme glucokinase

(GK).[1] Glucokinase plays a pivotal role in glucose homeostasis by acting as a glucose sensor

in pancreatic β-cells and hepatocytes.[1] In pancreatic β-cells, GK activation leads to increased

insulin secretion, while in the liver, it promotes glycogen synthesis and glucose uptake. As a

glucokinase activator, AMG-151 has been investigated for its potential in the treatment of type

2 diabetes mellitus.[1] These application notes provide detailed information on the solubility of

AMG-151 in common laboratory solvents and offer protocols for its preparation and use in a

research setting.

Chemical Properties
Property Value

Synonyms ARRY-403

Molecular Formula C₂₀H₁₈N₆O₃S₂

Molecular Weight 454.53 g/mol

CAS Number 1138669-65-4
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Solubility Data
While specific quantitative solubility data for AMG-151 in various solvents is not extensively

published, it is generally described as having good aqueous solubility for an in vitro drug-like

compound.[1] The following table provides guidance on the solubility of AMG-151 in Dimethyl

Sulfoxide (DMSO) and common laboratory buffers based on general characteristics of similar

small molecules. It is strongly recommended to perform small-scale solubility tests before

preparing large-volume stock solutions.

Solvent Estimated Solubility Remarks

DMSO ≥ 20 mg/mL (≥ 44 mM)

Should be readily soluble.

Sonication may aid in

dissolution.

PBS (pH 7.4) Limited

Aqueous solubility is generally

lower than in organic solvents.

Prepare fresh and use

immediately. Solubility may be

pH-dependent.

TRIS Buffer Limited

Similar to PBS, aqueous

solubility is expected to be

limited. The pH of the buffer

may influence solubility.

HEPES Buffer Limited

Similar to other aqueous

buffers, solubility is expected

to be limited.

Experimental Protocols
Preparation of AMG-151 Stock Solution in DMSO (10
mM)
Materials:

AMG-151 (ARRY-403) powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Weighing the Compound: Tare a sterile vial on a calibrated analytical balance. Carefully

weigh the desired amount of AMG-151 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh 4.55 mg of AMG-151 (Molecular Weight = 454.53 g/mol ).

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM

solution with 4.55 mg of AMG-151, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Storage: Once fully dissolved, the AMG-151 stock solution should be aliquoted into smaller,

single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short to medium-term storage (weeks to months) or at -80°C for long-term storage (months

to years).

Preparation of Aqueous Working Solutions
Important Considerations:

Due to the limited aqueous solubility of many small molecules, it is recommended to prepare

aqueous working solutions fresh from the DMSO stock solution on the day of the experiment.

The final concentration of DMSO in the aqueous working solution should be kept to a

minimum (typically <0.5%) to avoid solvent effects on biological systems. Always include a

vehicle control (containing the same final concentration of DMSO) in your experiments.
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Procedure:

Determine Final Concentration: Decide on the final concentration of AMG-151 required for

your experiment.

Calculate Dilution: Calculate the volume of the DMSO stock solution needed to achieve the

desired final concentration in your chosen aqueous buffer (e.g., PBS, TRIS, HEPES).

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM DMSO stock, you

would perform a 1:1000 dilution. Add 1 µL of the 10 mM DMSO stock to 999 µL of the

aqueous buffer.

Mixing: Add the calculated volume of the DMSO stock solution to the aqueous buffer. Vortex

immediately and thoroughly to ensure proper mixing and to minimize the risk of precipitation.

Use Immediately: Use the freshly prepared aqueous working solution promptly. If the solution

appears cloudy or contains precipitates, it may indicate that the solubility limit in the aqueous

buffer has been exceeded. In such cases, consider lowering the final concentration.

Signaling Pathway and Experimental Workflow
Glucokinase Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665974#amg-151-solubility-in-dmso-and-laboratory-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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